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Compound of Interest

Compound Name: Nitrothal-isopropyl!

Cat. No.: B166428

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Nitrothal-isopropyl, including operational and disposal plans, to foster a secure
research environment. The following procedural guidance is based on available safety data and
established best practices for handling nitro compounds.

Chemical Identifier:

Name Nitrothal-isopropyl
CAS Number 10552-74-6
Molecular Formula C14H17NO6
Molecular Weight 295.29

Hazard Identification and Personal Protective
Equipment (PPE)

Nitrothal-isopropyl is a nitro compound that requires careful handling due to its potential
reactivity and toxicity.[1] While a comprehensive Safety Data Sheet (SDS) for the pure
compound is not readily available, information from various sources indicates several hazards.
It is classified as a flammable solid and may cause mild, temporary irritation to the eyes, skin,
nose, and throat.[2] A standard solution of Nitrothal-isopropyl is described as a highly
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flammable liquid and vapor that is harmful if swallowed and causes serious eye irritation.[3] It is

also considered toxic to aquatic life.[4]

Due to the presence of the nitro group, it may exhibit explosive properties under certain

conditions.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE):

Protection Type Specific Recommendations

Rationale

Chemical safety goggles are
] required at a minimum. A face
Eye and Face Protection }
shield should be worn when

there is a splash hazard.[5][6]

To protect against splashes
that can cause serious eye

irritation.[3]

Chemical-resistant gloves
] (e.g., nitrile rubber) are
Hand Protection ) ]
required.[7] Always inspect

gloves prior to use.[6]

To prevent skin contact and

potential irritation.[2]

A flame-retardant lab coat
should be worn and fully
buttoned.[6] Long pants and
) ] closed-toe shoes are

Skin and Body Protection _
mandatory. For tasks with a
higher risk of splashing, a
chemical-resistant apron

should be used.[8]

To protect the skin from

potential splashes and contact.

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.
[5] If ventilation is inadequate

Respiratory Protection or exposure limits are

exceeded, a NIOSH-approved

respirator with appropriate
cartridges for organic vapors
should be used.[4][6][7]

To prevent inhalation of
vapors, which may cause

respiratory tract irritation.[4]
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Operational Plan for Safe Handling

A systematic approach is crucial when working with Nitrothal-isopropyl. The following
workflow outlines the key steps from preparation to post-handling procedures.
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Preparation

Review Safety Data Sheet (SDS)
and relevant safety information

:

Don appropriate Personal
Protective Equipment (PPE)

:

Ensure proper ventilation
(e.g., certified chemical fume hood)

:

Locate and verify functionality of
emergency equipment (eyewash, shower)

Handling
Y

Weigh/measure the required amount
in a designated, contained area

:

Use appropriate tools for transfer
to minimize dust or splash

:

Conduct the experiment within
the chemical fume hood

Post-Handli% & Disposal

Decontaminate work surfaces
and equipment thoroughly

:

Segregate and label hazardous
waste in a sealed container

:

Remove PPE in the correct order
to avoid cross-contamination

l

Wash hands thoroughly with
soap and water

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nitrothal-isopropyl.
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Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical to minimize harm.

Emergency Response Plan:

Situation Immediate Actions

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4][9] Remove contact

lenses if present and easy to do.[9] Seek

immediate medical attention.[10]

Remove contaminated clothing.[4] Immediately
) wash the affected skin with soap and plenty of
Skin Contact o ) )
water.[4][9] If irritation persists, seek medical

attention.[10]

Move the person to fresh air.[10] If breathing is
_ difficult, provide oxygen. If the person is not
Inhalation _ _ o o
breathing, give artificial respiration. Seek

immediate medical attention.[11]

Do NOT induce vomiting.[9] Rinse mouth with
) water.[4][10] Never give anything by mouth to an
Ingestion . -
unconscious person.[9] Call a physician or

poison control center immediately.[9][10]

For minor spills within a fume hood, use an
absorbent material to contain the spill.[8] For
larger spills, evacuate the area and turn off all
Spill ignition sources.[12] Prevent the spill from
entering drains.[12] Contact your institution's
environmental health and safety department for

cleanup.

Disposal Plan
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Proper disposal of Nitrothal-isopropyl and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Guidelines:

Waste Type

Disposal Procedure

Unused Nitrothal-isopropyl

Dispose of as hazardous waste in accordance
with local, state, and federal regulations.[5] Do
not dispose of down the drain or in regular trash.
[13]

Contaminated Materials (e.g., gloves, absorbent

pads)

Collect in a sealed, properly labeled hazardous
waste container.[13] The container should be

compatible with the chemical.[13]

Empty Containers

Empty containers may retain product residue
and should be treated as hazardous waste.[5]
Do not reuse empty containers.[5] Follow
institutional guidelines for rinsing and disposal of

empty chemical containers.

It is the responsibility of the researcher to be familiar with and adhere to their institution's

specific hazardous waste management policies.[13] When in doubt, consult your institution's

environmental health and safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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